![molecular formula C19H28N4O2 B2441511 N1-cyclopropyl-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide CAS No. 941995-08-0](/img/structure/B2441511.png)
N1-cyclopropyl-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-cyclopropyl-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H28N4O2 and its molecular weight is 344.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Research on Related Compounds
NADH Models and Reduction Mechanisms : Research involving compounds with cyclopropyl and dimethylamino groups, such as N-(Cyclopropylmethylene)phenylamines, provides insights into reduction mechanisms by NADH models. These studies help understand how such compounds interact in chemical reactions, including the stability and reactivity of cyclopropyl rings during reduction processes (Meuer et al., 1984).
Synthetic Applications in Heterocyclic Chemistry : Compounds featuring dimethylamino groups are crucial for the synthesis of heterocyclic compounds, which are significant in medicinal chemistry and materials science. For example, the synthesis of 6-cyanopurines and novel 2H-pyrroles from N1-(2-Amino-1,2-dicyanovinyl)-N2-substituted-formainidines showcases the utility of such structures in creating biologically active molecules (Alves et al., 1997).
Ligand Exchange and Structural Characterization : The study of ortho-palladated complexes of aryl oximes, involving cyclopalladated complexes of N,N-dimethylbenzylamine, highlights the importance of dimethylamino-containing compounds in catalysis and ligand exchange reactions. These findings are relevant for the development of new catalytic processes in organic synthesis (Ryabov et al., 1992).
G-Quadruplex Stabilization and Cytotoxic Activity : Research on macrocyclic pyridyl polyoxazoles with a 2-(dimethylamino)ethyl chain attached to the phenyl ring has identified compounds as selective G-quadruplex stabilizers. These compounds exhibit significant cytotoxic activity, showcasing the potential therapeutic applications of dimethylamino-substituted compounds in cancer treatment (Blankson et al., 2013).
Antitumor and Antioxidant Activities : The synthesis and evaluation of new compounds for antitumor and antioxidant activities are critical areas of research. For example, pyrazolopyridines derived from 4-(dimethylaminomethylene)-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-5(4H)-one demonstrate significant antioxidant and antitumor properties, illustrating the role of such compounds in developing new therapeutic agents (El‐Borai et al., 2013).
properties
IUPAC Name |
N'-cyclopropyl-N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N4O2/c1-22(2)16-9-5-14(6-10-16)17(23-11-3-4-12-23)13-20-18(24)19(25)21-15-7-8-15/h5-6,9-10,15,17H,3-4,7-8,11-13H2,1-2H3,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBMYCEVEVUCXQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2CC2)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.